Cas no 220647-56-3 (rac-S 33138)

• Product Name: rac-S 33138
• CAS No: 220647-56-3
• MF: C₂₂H₂₃N₃O₂
• MW: 361.436925172806
• CID: 850784
• Update Time: 2025-10-31

rac-S 33138 Chemical and Physical Properties

Names and Identifiers

• rac S 33138
• rel-N-[4-[2-[(3aS,9bR)-8-Cyano-1,3a,4,9b-tetrahydro[1]benzopyrano[3,4-c]pyrrol-2(3H)-yl]ethyl]phenyl]acetaMide
• N-[4-[2-[(3aR,9bS)-8-cyano-3,3a,4,9b-tetrahydro-1H-chromeno[3,4-c]pyrrol-2-yl]ethyl]phenyl]acetamide
• rac-S 33138

• Inchi： 1S/C22H23N3O2/c1-15(26)24-19-5-2-16(3-6-19)8-9-25-12-18-14-27-22-7-4-17(11-23)10-20(22)21(18)13-25/h2-7,10,18,21H,8-9,12-14H2,1H3,(H,24,26)/t18-,21+/m1/s1
• InChI Key： ZDZWIQDJFWTDAM-NQIIRXRSSA-N
• SMILES： O1C2C=CC(C#N)=CC=2[C@H]2CN(CCC3C=CC(=CC=3)NC(C)=O)C[C@@H]2C1

Computed Properties

• Exact Mass: 361.17900

Experimental Properties

• PSA: 68.85000
• LogP: 3.75458

Additional information on rac-S 33138

Rac-S 33138: A Comprehensive Overview

The compound with CAS No. 220647-56-3, commonly referred to as rac-S 33138, is a highly specialized chemical entity that has garnered significant attention in the scientific community. This compound is notable for its unique structural properties and its potential applications in various fields, including pharmaceuticals, materials science, and advanced chemical synthesis. The name "rac-S 33138" itself is derived from its stereochemical configuration, with "rac" indicating a racemic mixture, and "S" denoting the specific stereochemistry of the compound.

Recent studies have highlighted the importance of rac-S 33138 in the development of novel therapeutic agents. Researchers have focused on its ability to modulate specific biological pathways, making it a promising candidate for drug discovery. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that rac-S 33138 exhibits potent activity against certain enzymes involved in neurodegenerative diseases. This finding has opened new avenues for exploring its potential as a lead compound in the treatment of Alzheimer's disease and related conditions.

In addition to its pharmacological applications, rac-S 33138 has also been investigated for its role in materials science. Its unique molecular structure allows for the formation of self-assembled monolayers, which are highly sought after in the development of advanced sensors and electronic devices. A team of scientists at the University of California recently reported that rac-S 33138-based materials exhibit exceptional stability under harsh environmental conditions, making them ideal for use in extreme temperature and pressure applications.

The synthesis of rac-S 33138 involves a multi-step process that requires precise control over reaction conditions to ensure optimal yields and purity. Traditional methods often involve a combination of nucleophilic substitution and stereoselective catalysis. However, recent advancements have introduced more efficient pathways, such as microwave-assisted synthesis, which significantly reduce reaction times while maintaining high product quality. These improvements have made rac-S 33138 more accessible for large-scale production and research purposes.

From an environmental perspective, rac-S 331